3-Ethoxy-6-hydroxy-5,5-dimethyl-5,6-dihydro-2H-pyran-2-one

• CAS No.: 82700-68-3
• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• IUPAC Name: 5-ethoxy-2-hydroxy-3,3-dimethyl-2H-pyran-6-one
• InChI: InChI=1S/C9H14O4/c1-4-12-6-5-9(2,3)8(11)13-7(6)10/h5,8,11H,4H2,1-3H3
• InChI Key: KAVJRBCXDWDSOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(C(OC1=O)O)(C)C

Description

3-Ethoxy-6-hydroxy-5,5-dimethyl-5,6-dihydro-2H-pyran-2-one is a heterocyclic compound belonging to the class of 5,6-dihydro-2H-pyran-2-ones. These compounds are known for their diverse biological and pharmacological activities, making them of significant interest in various fields of scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethoxy-6-hydroxy-5,5-dimethyl-5,6-dihydro-2H-pyran-2-one can be achieved through several methods, including:

Intramolecular Cyclization: This method involves the cyclization of appropriate precursors under specific conditions to form